Cas no 946525-39-9 (4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin)

• Product Name: 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin
• CAS No: 946525-39-9
• MF: C₂₂H₂₇ClO₆
• MW: 422.899186372757
• CID: 4759417
• Update Time: 2025-07-14

4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin Chemical and Physical Properties

Names and Identifiers

• (1S)-1,5-Anhydro-1-C-[4-chloro-3-[[4-(1-methylethoxy)phenyl]methyl]phenyl]-D-glucitol (ACI)
• D
• 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin

• Inchi： 1S/C22H27ClO6/c1-12(2)28-16-6-3-13(4-7-16)9-15-10-14(5-8-17(15)23)22-21(27)20(26)19(25)18(11-24)29-22/h3-8,10,12,18-22,24-27H,9,11H2,1-2H3/t18-,19-,20+,21-,22+/m1/s1
• InChI Key： CFQWCJRACYFFJS-BDHVOXNPSA-N
• SMILES： O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(Cl)=C(CC2C=CC(OC(C)C)=CC=2)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin

Research Briefing on 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin (CAS: 946525-39-9)

Empagliflozin, a well-known sodium-glucose co-transporter-2 (SGLT2) inhibitor, has been widely used in the treatment of type 2 diabetes mellitus (T2DM). Recently, its derivative, 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin (CAS: 946525-39-9), has garnered significant attention due to its potential therapeutic advantages and unique pharmacological properties. This research briefing aims to provide an in-depth analysis of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and clinical implications.

The synthesis of 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin involves a series of complex chemical modifications to the original empagliflozin structure. Recent studies have highlighted the importance of the 4-des-(3S)-Tetrahydro-3-furanyl modification in enhancing the compound's selectivity for SGLT2 over SGLT1, thereby reducing off-target effects. The isopropyl substitution at the 2-position further contributes to improved metabolic stability and bioavailability, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated that 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin exhibits superior glucose-lowering effects compared to its parent compound. The mechanism of action involves the inhibition of glucose reabsorption in the proximal tubule of the kidney, leading to increased urinary glucose excretion. Additionally, recent research has suggested potential benefits beyond glycemic control, including cardioprotective and renoprotective effects, which are currently under investigation in preclinical models.

Pharmacokinetic studies have revealed that the compound has a favorable profile, with a longer half-life and reduced renal clearance compared to empagliflozin. These properties may translate into less frequent dosing and improved patient compliance in clinical settings. However, further studies are needed to fully elucidate the safety and efficacy of this derivative in human subjects.

In conclusion, 4-des-(3S)-Tetrahydro-3-furanyl-2-isopropyl Empagliflozin represents a promising advancement in the field of SGLT2 inhibitors. Its enhanced selectivity, improved pharmacokinetic properties, and potential pleiotropic effects make it a compelling candidate for the treatment of T2DM and associated complications. Future research should focus on clinical trials to validate these findings and explore its therapeutic potential in broader patient populations.